Ethyl 4-aminopyrrolo[2,1-F][1,2,4]triazine-6-carboxylate

• IUPAC Name: ethyl 4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carboxylate
• InChI: InChI=1S/C9H10N4O2/c1-2-15-9(14)6-3-7-8(10)11-5-12-13(7)4-6/h3-5H,2H2,1H3,(H2,10,11,12)
• InChI Key: KPUWCTNNESDMHH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN2C(=C1)C(=NC=N2)N
• Molecular Formula: C9H10N4O2
• DSSTOX Substance ID: DTXSID70735498
• Molecular Weight: 206.20 g/mol
• CAS RN: 939808-08-9

Description

Ethyl 4-aminopyrrolo[2,1-F][1,2,4]triazine-6-carboxylate is a compound that is part of the Pyrrolo[2,1-f][1,2,4]triazine family. This family of compounds is interesting because they are an integral part of several kinase inhibitors and nucleoside drugs, such as avapritinib and remdesivir. These compounds have gained much attention in recent years due to their potential in targeted cancer therapy.

Synthesis Analysis

The synthesis of pyrrolo[2,1-f][1,2,4]triazine derivatives, including Ethyl 4-aminopyrrolo[2,1-F][1,2,4]triazine-6-carboxylate, has been the subject of diverse synthetic protocols. These methods can be classified into six distinct categories: synthesis from pyrrole derivatives, synthesis via bromohydrazone, synthesis via formation of triazinium dicyanomethylide, multistep synthesis, transition metal mediated synthesis, and rearrangement of pyrrolooxadiazines.

Molecular Structure Analysis

The molecular structure of Ethyl 4-aminopyrrolo[2,1-F][1,2,4]triazine-6-carboxylate is characterized by a fused heterocycle, which is a common feature in several kinase inhibitors and nucleoside drugs. This structure is believed to contribute to the compound’s potential in targeted cancer therapy.

Synthesis routes and methods

Procedure details

A solution of 4-aminopyrrolo[2,1-f][1,2,4]triazine-6-carbonitrile (3.9 g, 24.5 mmol; preparation described in PCT Int. Pat. Appl. WO 2007/064883) in ethanol (124.8 ml) was stirred with concentrated sulfuric acid (62.4 ml) at 80° C. overnight. After cooling to rt, the reaction mixture was poured onto 800 g of ice and brought to pH 6-7 with concentrated aq. sodium hydroxide solution. Ethyl acetate (500 ml) and dichloromethane (500 ml) were added to the suspension, and the resulting mixture was filtered over kieselguhr. The organic layer was separated from the aqueous layer. The solid was dissolved in hot water (1 L), and the aqueous layer was extracted twice with ethyl acetate. The combined organic layers were dried over sodium sulfate and evaporated. The residue was triturated with an isopropanol/diethylether mixture, and the solid was filtered off yielding 2.5 g (49% of th.) of the title compound.